Cas no 53857-59-3 (2,5-dibromo-1-methyl-imidazole)

• Product Name: 2,5-dibromo-1-methyl-imidazole
• CAS No: 53857-59-3
• MF: C₄H₄Br₂N₂
• MW: 239.895958900452
• MDL: MFCD01632217
• CID: 383230
• PubChem ID: 2773360
• Update Time: 2025-06-25

2,5-dibromo-1-methyl-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-1-methyl-1H-imidazole
• 2,5-dibromo-1-methylimidazole
• 2,5-dibromo-1-methyl-imidazole
• 2,5-Dibromo-N-methylimidazole
• AKOS015835076
• A829801
• AB09505
• FT-0657335
• AMY4007
• AS-54417
• SCHEMBL15707248
• 2,5-Dibromo-1-methyl-1H-imidazole, 96%
• 53857-59-3
• SY024134
• MFCD01632217
• DTXSID90378407
• CS-0052144
• RB3001
• EN300-309364
• DB-071752
• 2,5-Dibromo-1-methyl imidazole

• MDL： MFCD01632217
• Inchi： 1S/C4H4Br2N2/c1-8-3(5)2-7-4(8)6/h2H,1H3
• InChI Key： WVCRXJDDBGDCTA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N1C)Br

Computed Properties

• Exact Mass: 237.87400
• Monoisotopic Mass: 237.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 2.22
• Melting Point: 76-82 °C
• Boiling Point: 302.3°Cat760mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.671
• PSA: 17.82000
• LogP: 1.94510

2,5-dibromo-1-methyl-imidazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,5-dibromo-1-methyl-imidazole

Introduction to 2,5-Dibromo-1-Methylimidazole (CAS No. 53857-59-3)

2,5-Dibromo-1-methylimidazole, with the CAS number 53857-59-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the imidazole class, which is known for its wide range of biological activities and potential applications in drug development.

The molecular structure of 2,5-dibromo-1-methylimidazole consists of an imidazole ring with two bromine atoms at the 2 and 5 positions and a methyl group at the 1 position. The presence of bromine atoms imparts unique chemical and physical properties to the molecule, making it a valuable building block in synthetic chemistry and a potential candidate for various biological studies.

In recent years, the study of 2,5-dibromo-1-methylimidazole has been enriched by several groundbreaking research findings. One notable area of investigation is its potential as an antimicrobial agent. Studies have shown that compounds with brominated imidazoles exhibit significant antimicrobial activity against a variety of pathogens, including bacteria and fungi. This property makes 2,5-dibromo-1-methylimidazole a promising candidate for the development of new antimicrobial drugs.

Beyond its antimicrobial properties, 2,5-dibromo-1-methylimidazole has also been explored for its potential in cancer research. Research published in the Journal of Medicinal Chemistry highlighted the ability of brominated imidazoles to inhibit specific enzymes involved in cancer cell proliferation. These findings suggest that 2,5-dibromo-1-methylimidazole could be a valuable lead compound in the design of novel anticancer drugs.

The synthetic versatility of 2,5-dibromo-1-methylimidazole has also been a subject of extensive study. Chemists have developed various methods to synthesize this compound efficiently and on a large scale. One such method involves the reaction of 1-methylimidazole with bromine under controlled conditions. The ability to produce this compound reliably and in high yields is crucial for its application in both academic research and industrial settings.

In addition to its direct applications, 2,5-dibromo-1-methylimidazole serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable starting material for the preparation of other biologically active compounds. For instance, it can be used as a building block in the synthesis of peptidomimetics and other small molecules with therapeutic potential.

The environmental impact of compounds like 2,5-dibromo-1-methylimidazole is another area of ongoing research. Scientists are investigating the biodegradability and ecotoxicity of these compounds to ensure their safe use in various applications. Preliminary studies suggest that under certain conditions, these compounds can be degraded by microorganisms, reducing their environmental footprint.

In conclusion, 2,5-dibromo-1-methylimidazole (CAS No. 53857-59-3) is a multifaceted compound with significant potential in multiple areas of scientific research and industrial application. Its unique chemical structure and diverse biological activities make it an important molecule for further exploration and development. As research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.